Cas no 149910-78-1 (Benzene, 2-(bromomethyl)-1-(3-bromopropyl)-4-methyl-)

• Product Name: Benzene, 2-(bromomethyl)-1-(3-bromopropyl)-4-methyl-
• CAS No: 149910-78-1
• MF: C₁₁H₁₄Br₂
• MW: 306.037
• CID: 3788162
• Update Time: 2025-06-14

Benzene, 2-(bromomethyl)-1-(3-bromopropyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(bromomethyl)-1-(3-bromopropyl)-4-methyl-

Additional information on Benzene, 2-(bromomethyl)-1-(3-bromopropyl)-4-methyl-

Comprehensive Overview of Benzene, 2-(bromomethyl)-1-(3-bromopropyl)-4-methyl- (CAS No. 149910-78-1)

Benzene, 2-(bromomethyl)-1-(3-bromopropyl)-4-methyl- (CAS No. 149910-78-1) is a specialized organic compound with significant applications in synthetic chemistry and material science. This brominated aromatic derivative is widely recognized for its unique structural properties, making it a valuable intermediate in the synthesis of complex molecules. Researchers and industries frequently explore its potential in pharmaceutical intermediates, advanced material synthesis, and catalysis. Its dual bromine functionality offers versatile reactivity, enabling selective modifications for tailored applications.

In recent years, the demand for high-performance brominated compounds has surged, driven by advancements in green chemistry and sustainable manufacturing. Benzene, 2-(bromomethyl)-1-(3-bromopropyl)-4-methyl- aligns with these trends due to its efficiency in cross-coupling reactions, a topic frequently searched in academic and industrial forums. Users often inquire about its role in Pd-catalyzed reactions or its compatibility with microwave-assisted synthesis, reflecting the growing interest in optimizing reaction conditions for higher yields and reduced environmental impact.

The compound’s molecular structure, featuring both bromomethyl and bromopropyl groups, provides distinct advantages in polymer modification and ligand design. For instance, it serves as a precursor for flame-retardant additives, a hot topic in material science due to stricter safety regulations. Searches for "brominated flame retardants alternatives" or "eco-friendly halogenated compounds" highlight the need for innovative solutions, where this compound’s derivatives could play a pivotal role.

Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing CAS No. 149910-78-1, ensuring purity and consistency in research applications. Laboratories often seek protocols for its storage stability and handling precautions, emphasizing the importance of proper documentation and safety data sheets (SDS). These queries underscore the compound’s relevance in quality-controlled environments.

From a commercial perspective, Benzene, 2-(bromomethyl)-1-(3-bromopropyl)-4-methyl- is supplied by leading chemical manufacturers under stringent GMP compliance. Its pricing and availability are frequently monitored by procurement teams, with search trends indicating interest in bulk purchasing options and custom synthesis services. The compound’s niche applications in electronic materials and agrochemicals further drive its market demand.

In summary, CAS No. 149910-78-1 represents a versatile and high-value chemical entity, bridging gaps between academic research and industrial innovation. Its alignment with sustainability goals and technological advancements ensures continued relevance in evolving scientific landscapes. Future studies may explore its potential in bioconjugation or nanomaterial functionalization, areas gaining traction in interdisciplinary research.